2-((4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy)acetic acid

• IUPAC Name: 2-[(4-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxy]acetic acid
• InChI: InChI=1S/C16H16O5/c1-9-13(20-8-14(17)18)7-6-11-10-4-2-3-5-12(10)16(19)21-15(9)11/h6-7H,2-5,8H2,1H3,(H,17,18)
• InChI Key: NLSCDENFKALNMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCCC3)OCC(=O)O
• Molecular Formula: C16H16O5
• DSSTOX Substance ID: DTXSID00352071
• Molecular Weight: 288.29 g/mol
• CAS RN: 302551-41-3

Description

2-((4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy)acetic acid, also known as MTB-2, is an organic compound belonging to the class of benzo[c]chromene derivatives. It is an important research chemical that has been studied for its potential applications in a variety of scientific fields. The chemical structure of MTB-2 consists of a benzene ring with a methyl group and an oxyacetic acid group attached.

Scientific Research Applications

Synthesis and Chemical Properties

• Design and Synthesis of Thiazolidin-4-ones : Research has demonstrated the synthesis of thiazolidin-4-ones based on similar coumarin derivatives. These compounds have shown potential for antibacterial activity against both Gram-positive and Gram-negative bacteria (Čačić et al., 2009).

• Crystal Structure Analysis : Studies have focused on the crystal structure of related coumarin-acetic acid compounds, which are almost planar and linked by hydrogen bonds, forming undulating layers in the crystal (Swamy et al., 2015).

• Synthesis of Fatty Acids with O-heterocycles : Research has been conducted on the preparation of fatty acids with o-heterocycles, including derivatives of chromen-acetic acid, through condensation and hydrolysis processes (Yamaguchi et al., 1992).

Biomedical and Pharmacological Research

• Mannich Reaction and Anti-inflammatory Activity : A study on the Mannich reaction involving coumarin-acetic acids yielded compounds with anti-inflammatory activity, with some showing promising results (Madhura et al., 2014).

• Synthesis and Luminescence Properties : Research on derivatives of benzo[c]chromene has shown that they have multifunctional ionochromic properties, forming colored complexes with metal cations and various anions, affecting absorption and fluorescence properties (Nikolaeva et al., 2020).

• Synthesis and Antimicrobial Activity of Derivatives : Another study synthesized various derivatives of coumarin-acetic acid hydrazide, exploring their antimicrobial properties (Čačić et al., 2006).

• Synthesis and Fluorescence Properties : The synthesis of benzo[c]coumarin carboxylic acids and their fluorescence properties in both solution and solid state were investigated, offering potential applications in molecular recognition (Shi et al., 2017).

• Synthesis and Antineoplastic Activity : A study synthesized pyrano[3,2-c]chromene derivatives and evaluated their antineoplastic activities, finding some promising leads for antitumor activity study (Gašparová et al., 2013).

• Antimicrobial Activity of Coumarin Derivatives : Research on novel coumarin derivatives, including those based on chromen-acetic acid, showed significant antimicrobial activity against various bacterial strains (Al-Rifai et al., 2011).